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  3. [(3S,5R,10S,12R,13S,14S,17R)-3,12,14-trihydroxy-10,13-dimethyl-17-(5-oxo-2H-furan-3-yl)-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-16-yl] acetate
[(3S,5R,10S,12R,13S,14S,17R)-3,12,14-trihydroxy-10,13-dimethyl-17-(5-oxo-2H-furan-3-yl)-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-16-yl] acetate [(3S,5R,10S,12R,13S,14S,17R)-3,12,14-trihydroxy-10,13-dimethyl-17-(5-oxo-2H-furan-3-yl)-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-16-yl] acetate
Brand Name: Vulcanchem
CAS No.: 102281-00-5
VCID: VC20815055
InChI: InChI=1S/C25H36O7/c1-13(26)32-19-11-25(30)17-5-4-15-9-16(27)6-7-23(15,2)18(17)10-20(28)24(25,3)22(19)14-8-21(29)31-12-14/h8,15-20,22,27-28,30H,4-7,9-12H2,1-3H3/t15-,16+,17?,18?,19?,20-,22+,23+,24-,25+/m1/s1
SMILES: CC(=O)OC1CC2(C3CCC4CC(CCC4(C3CC(C2(C1C5=CC(=O)OC5)C)O)C)O)O
Molecular Formula: C25H36O7
Molecular Weight: 448.5 g/mol

[(3S,5R,10S,12R,13S,14S,17R)-3,12,14-trihydroxy-10,13-dimethyl-17-(5-oxo-2H-furan-3-yl)-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-16-yl] acetate

CAS No.: 102281-00-5

Cat. No.: VC20815055

Molecular Formula: C25H36O7

Molecular Weight: 448.5 g/mol

* For research use only. Not for human or veterinary use.

[(3S,5R,10S,12R,13S,14S,17R)-3,12,14-trihydroxy-10,13-dimethyl-17-(5-oxo-2H-furan-3-yl)-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-16-yl] acetate - 102281-00-5

Specification

CAS No. 102281-00-5
Molecular Formula C25H36O7
Molecular Weight 448.5 g/mol
IUPAC Name [(3S,5R,10S,12R,13S,14S,17R)-3,12,14-trihydroxy-10,13-dimethyl-17-(5-oxo-2H-furan-3-yl)-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-16-yl] acetate
Standard InChI InChI=1S/C25H36O7/c1-13(26)32-19-11-25(30)17-5-4-15-9-16(27)6-7-23(15,2)18(17)10-20(28)24(25,3)22(19)14-8-21(29)31-12-14/h8,15-20,22,27-28,30H,4-7,9-12H2,1-3H3/t15-,16+,17?,18?,19?,20-,22+,23+,24-,25+/m1/s1
Standard InChI Key BOMSEUWJUZCEOA-VENYRCEESA-N
Isomeric SMILES CC(=O)OC1C[C@@]2(C3CC[C@@H]4C[C@H](CC[C@@]4(C3C[C@H]([C@@]2([C@H]1C5=CC(=O)OC5)C)O)C)O)O
SMILES CC(=O)OC1CC2(C3CCC4CC(CCC4(C3CC(C2(C1C5=CC(=O)OC5)C)O)C)O)O
Canonical SMILES CC(=O)OC1CC2(C3CCC4CC(CCC4(C3CC(C2(C1C5=CC(=O)OC5)C)O)C)O)O

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